2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-(cyclopropylmethoxy)-4-(dimethylamino)phenol
• InChI: InChI=1S/C12H17NO2/c1-13(2)10-5-6-11(14)12(7-10)15-8-9-3-4-9/h5-7,9,14H,3-4,8H2,1-2H3
• InChI Key: MNOPJBKGYOIKIM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)O)OCC2CC2

Description

2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol is an organic compound that features a cyclopropylmethoxy group and a dimethylamino group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol typically involves the reaction of 4-(dimethylamino)phenol with cyclopropylmethanol under specific conditions. The reaction is usually catalyzed by an acid or base to facilitate the formation of the ether bond between the phenol and the cyclopropylmethanol. The reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol may involve continuous flow processes to ensure consistent quality and high yield. The use of automated reactors and precise control of reaction parameters are crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various alkylated or acylated derivatives.

Scientific Research Applications

2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol exerts its effects involves interactions with specific molecular targets. The phenol group can form hydrogen bonds with proteins or enzymes, while the dimethylamino group can participate in electrostatic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(Methoxy)-4-(dimethylamino)phenol: Similar structure but with a methoxy group instead of a cyclopropylmethoxy group.

2-(Cyclopropylmethoxy)-4-(methylamino)phenol: Similar structure but with a methylamino group instead of a dimethylamino group.

Uniqueness

2-(Cyclopropylmethoxy)-4-(dimethylamino)phenol is unique due to the presence of both the cyclopropylmethoxy and dimethylamino groups, which confer distinct chemical and biological properties. The cyclopropylmethoxy group adds steric hindrance and rigidity, while the dimethylamino group enhances solubility and reactivity.